Cas no 2137427-72-4 ((1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine)

• Product Name: (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine
• CAS No: 2137427-72-4
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 6218694
• PubChem ID: 165461743
• Update Time: 2025-06-10

(1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine
• EN300-745327
• 2137427-72-4

• Inchi： 1S/C13H16FNO/c1-3-8(2)12(15)11-7-9-5-4-6-10(14)13(9)16-11/h4-8,12H,3,15H2,1-2H3/t8?,12-/m1/s1
• InChI Key： ISODZAXLIJOQCI-LESKNEHBSA-N
• SMILES： FC1=CC=CC2=C1OC(=C2)[C@@H](C(C)CC)N

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine

Research Briefing on (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine (CAS: 2137427-72-4)

This research briefing provides an in-depth analysis of the latest advancements related to the compound (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine (CAS: 2137427-72-4), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous investigations, as highlighted in recent literature and industry reports.

The compound (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine belongs to a class of benzofuran derivatives, which are known for their diverse pharmacological activities. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders. The presence of a fluorine atom at the 7-position of the benzofuran ring and the chiral center at the 1-position are critical for its biological activity and selectivity.

One of the key findings from recent research is the compound's potential as a modulator of serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. In vitro and in vivo studies have demonstrated its high affinity and selectivity for these receptors, suggesting its utility in the treatment of psychiatric and neurological conditions such as depression, anxiety, and schizophrenia. The enantiomeric purity of the (1R)-isomer has been shown to be crucial for its pharmacological efficacy, with the (1S)-isomer exhibiting significantly reduced activity.

Another area of investigation has been the compound's metabolic stability and pharmacokinetic properties. Recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a promising candidate for further development as a CNS-active therapeutic agent. However, challenges remain in optimizing its metabolic stability to reduce first-pass metabolism and improve oral bioavailability.

In addition to its therapeutic potential, recent synthetic methodologies have been developed to produce (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine with high enantiomeric excess and yield. Novel catalytic asymmetric synthesis routes have been reported, leveraging chiral auxiliaries and transition metal catalysts to achieve stereocontrol. These advancements are critical for scaling up production and ensuring consistent quality for preclinical and clinical studies.

Looking ahead, ongoing research is exploring the compound's potential in combination therapies and its effects on other neurotransmitter systems. Preliminary data suggest synergistic effects with existing antidepressants and antipsychotics, opening new avenues for multimodal treatment strategies. Furthermore, structural analogs are being investigated to enhance selectivity and reduce off-target effects, with the aim of developing next-generation therapeutics with improved safety profiles.

In conclusion, (1R)-1-(7-fluoro-1-benzofuran-2-yl)-2-methylbutan-1-amine (CAS: 2137427-72-4) represents a promising scaffold for the development of novel CNS therapeutics. Its unique pharmacological profile, combined with recent advancements in synthesis and pharmacokinetics, underscores its potential as a lead compound. Future research will likely focus on translational studies to evaluate its efficacy and safety in human trials, as well as further optimization of its chemical and biological properties.